N-(1-propyl-4-piperidinyl)-2-naphthamide

• IUPAC Name: N-(1-propylpiperidin-4-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C19H24N2O/c1-2-11-21-12-9-18(10-13-21)20-19(22)17-8-7-15-5-3-4-6-16(15)14-17/h3-8,14,18H,2,9-13H2,1H3,(H,20,22)
• InChI Key: WPOCKKLWVFQTGS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

N-(1-propyl-4-piperidinyl)-2-naphthamide, also known as NPPN, is a chemical compound that has been widely studied for its potential use in scientific research. NPPN is a member of the naphthylpiperazine family of compounds, which have been shown to have a range of biological activities. In

Mechanism of Action

The mechanism of action of N-(1-propyl-4-piperidinyl)-2-naphthamide is not yet fully understood, but it is thought to involve the modulation of ion channels and neurotransmitter receptors. N-(1-propyl-4-piperidinyl)-2-naphthamide has been shown to interact with several types of ion channels, including voltage-gated sodium channels and calcium channels. N-(1-propyl-4-piperidinyl)-2-naphthamide has also been shown to modulate the activity of several types of neurotransmitter receptors, including GABA-A receptors and nicotinic acetylcholine receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-propyl-4-piperidinyl)-2-naphthamide are complex and varied. N-(1-propyl-4-piperidinyl)-2-naphthamide has been shown to have effects on the nervous system, including the modulation of ion channels and neurotransmitter receptors. N-(1-propyl-4-piperidinyl)-2-naphthamide has also been shown to have effects on other systems in the body, including the cardiovascular system and the immune system. N-(1-propyl-4-piperidinyl)-2-naphthamide has been shown to have potential therapeutic applications for the treatment of neurological disorders, such as epilepsy and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(1-propyl-4-piperidinyl)-2-naphthamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. N-(1-propyl-4-piperidinyl)-2-naphthamide has also been shown to have a range of biological activities, making it a useful tool for studying the nervous system and other systems in the body. However, there are also limitations to the use of N-(1-propyl-4-piperidinyl)-2-naphthamide in lab experiments. N-(1-propyl-4-piperidinyl)-2-naphthamide can be difficult to work with due to its low solubility in water and other common solvents. Additionally, the effects of N-(1-propyl-4-piperidinyl)-2-naphthamide on the nervous system can be complex and difficult to interpret, making it challenging to draw clear conclusions from experiments.

Future Directions

There are several future directions for research on N-(1-propyl-4-piperidinyl)-2-naphthamide. One area of interest is the development of new synthetic methods for N-(1-propyl-4-piperidinyl)-2-naphthamide that improve the yield and purity of the final product. Another area of interest is the exploration of the potential therapeutic applications of N-(1-propyl-4-piperidinyl)-2-naphthamide for the treatment of neurological disorders, such as epilepsy and Parkinson's disease. Additionally, there is interest in further exploring the mechanism of action of N-(1-propyl-4-piperidinyl)-2-naphthamide and its effects on the nervous system and other systems in the body.

Synthesis Methods

The synthesis of N-(1-propyl-4-piperidinyl)-2-naphthamide involves several steps, including the reaction of 1-bromo-naphthalene with piperidine, followed by the reaction of the resulting compound with propylamine. The final product is obtained through a series of purification steps, including recrystallization and column chromatography. The synthesis of N-(1-propyl-4-piperidinyl)-2-naphthamide has been optimized over the years, and several modifications to the original method have been proposed to improve the yield and purity of the final product.

Scientific Research Applications

N-(1-propyl-4-piperidinyl)-2-naphthamide has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. N-(1-propyl-4-piperidinyl)-2-naphthamide has been shown to have a range of effects on the nervous system, including the modulation of ion channels and neurotransmitter receptors. N-(1-propyl-4-piperidinyl)-2-naphthamide has also been shown to have potential therapeutic applications for the treatment of neurological disorders, such as epilepsy and Parkinson's disease.